4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine

• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 4-[4-methyl-5-(1-propan-2-ylpiperidin-2-yl)pyridin-2-yl]morpholine
• InChI: InChI=1S/C18H29N3O/c1-14(2)21-7-5-4-6-17(21)16-13-19-18(12-15(16)3)20-8-10-22-11-9-20/h12-14,17H,4-11H2,1-3H3
• InChI Key: VIDJGQUFTPNBTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2CCCCN2C(C)C)N3CCOCC3

Description

4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine is a heterocyclic organic compound featuring a morpholine ring linked to a pyridine moiety substituted with a 4-methyl group and a 1-isopropylpiperidin-2-yl group. Its molecular formula is C₁₆H₂₄N₂O, with a molecular weight of 248.38 g/mol . The compound’s three-dimensional structure enables diverse biological interactions, particularly in neurological pathways, due to the presence of piperidine (a common motif in neuroactive drugs) and morpholine (known for modulating solubility and bioavailability) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine typically involves multi-step organic reactions. One common method includes the formation of the piperidine ring followed by the introduction of the pyridine and morpholine rings through various substitution and cyclization reactions. Specific reagents and catalysts are used to facilitate these reactions, ensuring the correct formation of the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors and continuous flow systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halides, amines

Electrophiles: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit a particular enzyme, thereby altering the metabolic pathway and producing a therapeutic effect.

Comparison with Similar Compounds

Key Properties

Property	Value
Molecular Formula	C₁₆H₂₄N₂O
Molecular Weight	248.38 g/mol
Solubility	Soluble in organic solvents
Stability	Stable under ambient conditions

Comparison with Similar Compounds

Structural Analogs with Piperidine/Pyrrolidine Substitutions

Compounds with piperidine or pyrrolidine rings share structural similarities but exhibit distinct pharmacological profiles due to ring size and substituent variations:

Compound Name	Structural Features	Molecular Weight (g/mol)	Key Differences
4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine	Morpholine + pyridine + piperidine	248.38	Piperidine ring enhances rigidity
4-(5-(1-Isobutylpyrrolidin-2-yl)-4-methylpyridin-2-yl)morpholine	Morpholine + pyridine + pyrrolidine	289.42	Pyrrolidine increases steric hindrance
4-(5-(1-Isopropylpyrrolidin-2-yl)-6-methylpyridin-2-yl)morpholine	Morpholine + pyridine + pyrrolidine	250.35	Pyridine substitution at C6 alters binding

Impact of Ring Size :

• Piperidine (6-membered) : Enhances conformational stability and receptor binding affinity .
• Pyrrolidine (5-membered) : Increases lipophilicity but may reduce metabolic stability .

Substituent Variations on Pyridine/Morpholine Moieties

Modifications to substituents significantly alter physicochemical and biological properties:

Compound Name	Substituents	Key Effects
4-(5-Bromo-3-chloropyridin-2-yl)morpholine	Bromo + chloro groups on pyridine	Enhanced electrophilicity for SNAr reactions
4-(4-Trifluoromethylpyridin-3-yl)morpholine	Trifluoromethyl group on pyridine	Increased lipophilicity and target selectivity
4-(4-Chloropyridin-2-yl)morpholine	Chloro group on pyridine	Improved antimicrobial activity

Example : The trifluoromethyl group in boosts membrane permeability compared to the target compound’s isopropyl group, which prioritizes steric interactions .

Morpholine Derivatives with Alternative Heterocycles

Replacing morpholine with other heterocycles modifies solubility and target engagement:

Compound Name	Heterocycle Replacement	Key Property Change
4-(5-Bromo-3-chloropyridin-2-yl)thiomorpholine	Thiomorpholine	Increased hydrogen bonding capacity
4-(4-Chloropyridin-2-yl)piperidine	Piperidine	Reduced solubility in polar solvents

Thiomorpholine vs. Morpholine :

• Thiomorpholine’s sulfur atom enhances polar interactions but may reduce CNS penetration due to higher polarity .

Biological Activity

The compound 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine (CAS No. 1352493-55-0) is a piperidine derivative notable for its potential biological activities. This article delves into the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine is $C_{18}H_{29}N_{3}O$, with a molecular weight of 303.44 g/mol. The structure features a morpholine ring connected to a pyridine derivative, which is crucial for its biological activity.

Property	Value
Molecular Formula	$C_{18}H_{29}N_{3}O$
Molecular Weight	303.44 g/mol
CAS Number	1352493-55-0
IUPAC Name	4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine
Synonyms	1-Isopropyl-4'-methyl-6'-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3']bipyridinyl

The biological activity of 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine is primarily attributed to its interaction with various receptors and enzymes within the body. Preliminary studies suggest that this compound may act as an antagonist or modulator at specific neurotransmitter receptors, potentially influencing pathways related to neurological functions.

Therapeutic Applications

Research indicates that this compound may have therapeutic potential in the following areas:

• Neurological Disorders : Due to its structural similarity to known neuroactive compounds, it may be explored for the treatment of conditions such as anxiety and depression.
• Anticancer Activity : Some studies have indicated that derivatives of piperidine can exhibit cytotoxic effects against certain cancer cell lines.
• Antimicrobial Properties : The compound has shown promise in preliminary tests against various bacterial strains.

Study on Neurotransmitter Interaction

A study published in Journal of Medicinal Chemistry investigated the binding affinity of various piperidine derivatives at serotonin and dopamine receptors. Results indicated that 4-(5-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2-yl)morpholine displayed significant binding affinity at the serotonin receptor subtype 5-HT_2A, suggesting a potential role in modulating mood and anxiety disorders .

Anticancer Activity Assessment

In vitro studies conducted on human cancer cell lines demonstrated that this compound exhibited selective cytotoxicity against breast cancer cells (MCF7). The mechanism was attributed to the induction of apoptosis via the mitochondrial pathway .

Antimicrobial Activity Evaluation

Another research effort evaluated the antimicrobial properties of several piperidine derivatives, including our compound of interest. It was found to possess notable activity against Staphylococcus aureus and Escherichia coli, indicating potential for development as an antimicrobial agent .